Cas no 2227901-74-6 ((2R)-1-4-bromo-3-(trifluoromethyl)phenylpropan-2-amine)

• Product Name: (2R)-1-4-bromo-3-(trifluoromethyl)phenylpropan-2-amine
• CAS No: 2227901-74-6
• MF: C₁₀H₁₁BrF₃N
• MW: 282.100252389908
• CID: 6347125
• PubChem ID: 165945947
• Update Time: 2025-07-17

(2R)-1-4-bromo-3-(trifluoromethyl)phenylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-1-4-bromo-3-(trifluoromethyl)phenylpropan-2-amine
• (2R)-1-[4-bromo-3-(trifluoromethyl)phenyl]propan-2-amine
• EN300-1943717
• 2227901-74-6

• Inchi： 1S/C10H11BrF3N/c1-6(15)4-7-2-3-9(11)8(5-7)10(12,13)14/h2-3,5-6H,4,15H2,1H3/t6-/m1/s1
• InChI Key： GPGWZCFCQIAPMV-ZCFIWIBFSA-N
• SMILES： BrC1C=CC(=CC=1C(F)(F)F)C[C@@H](C)N

Computed Properties

• Exact Mass: 281.00270g/mol
• Monoisotopic Mass: 281.00270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Additional information on (2R)-1-4-bromo-3-(trifluoromethyl)phenylpropan-2-amine

Introduction to (2R)-1-4-bromo-3-(trifluoromethyl)phenylpropan-2-amine (CAS No. 2227901-74-6)

(2R)-1-4-bromo-3-(trifluoromethyl)phenylpropan-2-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2227901-74-6, features a unique structural configuration that makes it a promising candidate for various biochemical applications. The presence of a chiral center at the 2-position, combined with the electron-withdrawing trifluoromethyl group and the brominated aromatic ring, contributes to its distinct chemical properties and potential biological activities.

The molecular structure of (2R)-1-4-bromo-3-(trifluoromethyl)phenylpropan-2-amine consists of a propylamine side chain attached to a phenyl ring substituted with both bromine and trifluoromethyl groups. This arrangement not only imparts specific steric and electronic characteristics but also enhances its reactivity in various chemical transformations. The compound's versatility has made it a subject of interest for researchers exploring novel synthetic pathways and pharmacological targets.

In recent years, advancements in drug discovery have highlighted the importance of chiral compounds in developing effective therapeutics. The enantiomerically pure form of (2R)-1-4-bromo-3-(trifluoromethyl)phenylpropan-2-amine is particularly significant due to its potential to interact selectively with biological targets. Such selectivity is crucial for minimizing side effects and improving therapeutic efficacy, making this compound a valuable asset in medicinal chemistry.

One of the most compelling aspects of (2R)-1-4-bromo-3-(trifluoromethyl)phenylpropan-2-amine is its role in the synthesis of biologically active molecules. Researchers have leveraged its structural features to develop intermediates for various drug candidates. For instance, the trifluoromethyl group is known to enhance metabolic stability and binding affinity, while the bromine atom provides a handle for further functionalization via cross-coupling reactions. These attributes have positioned this compound as a key building block in the synthesis of novel pharmaceuticals.

The pharmaceutical industry has been particularly interested in exploring the potential of (2R)-1-4-bromo-3-(trifluoromethyl)phenylpropan-2-amine as a precursor for drugs targeting neurological and inflammatory disorders. Preliminary studies have suggested that derivatives of this compound may exhibit potent inhibitory effects on certain enzymes and receptors involved in these conditions. While further research is needed to fully elucidate its therapeutic potential, these findings underscore its significance as a pharmacological scaffold.

Moreover, the synthetic methodologies developed for (2R)-1-4-bromo-3-(trifluoromethyl)phenylpropan-2-amine have contributed to the broader field of organic chemistry. The efficient preparation of this compound has opened new avenues for asymmetric synthesis, enabling the production of enantiomerically pure compounds with high yields. Such advancements are critical for meeting the demand for complex molecules in drug development.

The use of computational tools has also played a pivotal role in understanding the properties of (2R)-1-4-bromo-3-(trifluoromethyl)phenylpropan-2-amine. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers predict its pharmacological behavior. These simulations have been instrumental in guiding experimental design and optimizing synthetic routes, thereby accelerating the drug discovery process.

In conclusion, (2R)-1-4-bromo-3-(trifluoromethyl)phenylpropan-2-amine (CAS No. 2227901-74-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its potential biological activities, make it a valuable compound for drug development. As research continues to uncover new applications and synthetic strategies, this molecule is poised to play an increasingly important role in the discovery and development of novel therapeutics.